Cas no 170456-84-5 (4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol)

• Product Name: 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol
• CAS No: 170456-84-5
• MF: C₁₁H₁₄BrNO₃S
• MW: 320.202761173248
• CID: 2123963
• Update Time: 2025-06-13

4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(toluene-4-sulfonyl)pyrrolidin-3-ol
• ZUWLUUGTWUZJRT-UHFFFAOYSA-N
• 4-bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol
• 3-Pyrrolidinol, 4-bromo-1-[(4-methylphenyl)sulfonyl]-
• 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol

• Inchi： 1S/C11H14BrNO3S/c1-8-2-4-9(5-3-8)17(15,16)13-6-10(12)11(14)7-13/h2-5,10-11,14H,6-7H2,1H3
• InChI Key： ZUWLUUGTWUZJRT-UHFFFAOYSA-N
• SMILES： BrC1CN(CC1O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Topological Polar Surface Area: 66

Additional information on 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol

Introduction to 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol (CAS No. 170456-84-5)

4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 170456-84-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyrrolidinone core, which is a privileged scaffold in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of both bromine and sulfonyl substituents on the pyrrolidinone ring enhances its potential as a building block for the development of novel therapeutic agents.

The structural features of 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol make it a versatile intermediate in synthetic chemistry. The bromine atom at the 4-position of the pyrrolidinone ring provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the sulfonyl group attached to the nitrogen atom introduces a polar, electron-withdrawing moiety that can modulate the electronic properties of the molecule, influencing its binding affinity and pharmacokinetic profile.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidinone derivatives. These compounds have been investigated for their activities against various biological targets, including enzymes, receptors, and ion channels. The specific substitution pattern in 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol positions it as a promising candidate for further derivatization to develop drugs with enhanced efficacy and selectivity. For instance, modifications at the 3-position of the pyrrolidinone ring could introduce hydrophobic or charged groups to optimize membrane permeability and target binding.

One of the most compelling aspects of 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol is its utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that bind to a target protein with modest affinity and then linking these fragments together to create more potent inhibitors. The structural complexity and reactivity of this compound make it an ideal candidate for generating novel fragments that can be further optimized through iterative cycles of synthesis and biological testing.

Recent advancements in computational chemistry have also facilitated the exploration of 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol as a lead compound. Molecular docking studies have been employed to predict its binding interactions with various therapeutic targets, providing insights into potential drug-like properties such as solubility, metabolic stability, and toxicity. These computational tools have enabled researchers to prioritize synthetic routes and identify key structural modifications that could enhance pharmacological activity.

The synthesis of 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the bromine atom, sulfonylation reactions to attach the sulfonyl group, and cyclization reactions to form the pyrrolidinone ring. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

From a medicinal chemistry perspective, 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol represents an excellent example of how structural diversity can be leveraged to discover new therapeutic agents. The combination of bromine and sulfonyl functionalities provides multiple points for chemical manipulation, allowing for the creation of a diverse library of derivatives with tailored biological activities. This flexibility has made it a valuable tool in academic and industrial research laboratories worldwide.

The potential applications of 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol extend beyond traditional small molecule drug discovery. It has been explored as a key intermediate in the synthesis of peptoid mimetics and other biologically active peptides. Peptoids are synthetic analogs of peptides that combine some advantages of peptides with greater chemical stability and ease of synthesis. By incorporating 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol into peptoid backbones, researchers can generate novel molecules with improved pharmacokinetic properties while maintaining biological activity.

In conclusion, 4-Bromo-1-[(4-methylphenyl)sulfonyl]pyrrolidin-3-ol (CAS No. 170456-84) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for fragment-based drug design, computational modeling, and synthetic chemistry innovation. As our understanding of biological targets continues to expand, compounds like this will play an increasingly important role in the development of next-generation therapeutics.